Cas no 1346773-50-9 ((S)-Methyl 3-(but-3-en-1-yloxy)-2-((tert-butoxycarbonyl)amino)propanoate)

• Product Name: (S)-Methyl 3-(but-3-en-1-yloxy)-2-((tert-butoxycarbonyl)amino)propanoate
• CAS No: 1346773-50-9
• MF: C₁₃H₂₃NO₅
• MW: 273.325424432755
• CID: 1030032
• PubChem ID: 71301840
• Update Time: 2025-05-24

(S)-Methyl 3-(but-3-en-1-yloxy)-2-((tert-butoxycarbonyl)amino)propanoate Chemical and Physical Properties

Names and Identifiers

• (S)-Methyl 3-(but-3-en-1-yloxy)-2-((tert-butoxycarbonyl)amino)propanoate
• methyl (2S)-3-but-3-enoxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
• 1346773-50-9
• Methyl O-but-3-en-1-yl-N-(tert-butoxycarbonyl)-L-serinate
• methyl O-(but-3-en-1-yl)-N-(tert-butoxycarbonyl)-L-serinate
• DTXSID20744454
• (S)-Methyl3-(but-3-en-1-yloxy)-2-((tert-butoxycarbonyl)amino)propanoate
• methyl (2S)-3-(but-3-en-1-yloxy)-2-{[(tert-butoxy)carbonyl]amino}propanoate

• Inchi： 1S/C13H23NO5/c1-6-7-8-18-9-10(11(15)17-5)14-12(16)19-13(2,3)4/h6,10H,1,7-9H2,2-5H3,(H,14,16)/t10-/m0/s1
• InChI Key： MMSYLNCZRMQBEL-JTQLQIEISA-N
• SMILES： O(C(N[C@H](C(=O)OC)COCCC=C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 273.15762283g/mol
• Monoisotopic Mass: 273.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 11
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 73.9Ų

Additional information on (S)-Methyl 3-(but-3-en-1-yloxy)-2-((tert-butoxycarbonyl)amino)propanoate

Comprehensive Overview of (S)-Methyl 3-(but-3-en-1-yloxy)-2-((tert-butoxycarbonyl)amino)propanoate (CAS No. 1346773-50-9)

(S)-Methyl 3-(but-3-en-1-yloxy)-2-((tert-butoxycarbonyl)amino)propanoate (CAS No. 1346773-50-9) is a chiral ester compound widely utilized in pharmaceutical synthesis and organic chemistry research. This compound features a tert-butoxycarbonyl (Boc) protected amino group and a butenyl ether side chain, making it a versatile intermediate for peptide coupling and asymmetric synthesis. Its high enantiomeric purity and functional group compatibility have garnered significant attention in drug discovery, particularly for designing protease inhibitors and bioactive molecules.

The structural uniqueness of (S)-Methyl 3-(but-3-en-1-yloxy)-2-((tert-butoxycarbonyl)amino)propanoate lies in its stereocenter and Boc-protected amine, which are critical for controlled reactivity in multi-step syntheses. Researchers often employ this compound to construct non-natural amino acid derivatives or as a building block for peptidomimetics. Recent trends in green chemistry have also explored its use in solvent-free reactions, aligning with the demand for sustainable methodologies.

In the context of AI-driven drug design, this compound's molecular descriptors (e.g., logP, hydrogen bond acceptors) are frequently analyzed to predict pharmacokinetic properties. Searches for "Boc-protected amino acid synthesis" or "chiral ester applications" often highlight its relevance. Additionally, its CAS No. 1346773-50-9 is a key identifier in patent literature, particularly for anticancer and antiviral agent development.

From a technical perspective, (S)-Methyl 3-(but-3-en-1-yloxy)-2-((tert-butoxycarbonyl)amino)propanoate exhibits stability under inert conditions but requires protection from moisture due to its hydrolyzable ester group. Analytical techniques like HPLC and NMR are essential for quality control, ensuring ≥98% purity for research applications. Its compatibility with Grignard reagents and palladium-catalyzed cross-coupling further expands its utility in complex molecule assembly.

Emerging discussions in bioconjugation chemistry have spotlighted this compound's potential for linker design in antibody-drug conjugates (ADCs). The but-3-en-1-yloxy moiety offers a handle for click chemistry modifications, addressing the growing need for site-specific biotherapeutics. Such applications resonate with trending queries like "Boc-amine click chemistry" or "allyl ether in drug delivery."

In summary, (S)-Methyl 3-(but-3-en-1-yloxy)-2-((tert-butoxycarbonyl)amino)propanoate (CAS No. 1346773-50-9) bridges synthetic organic chemistry and cutting-edge therapeutic development. Its adaptability to flow chemistry setups and role in machine-learning-assisted synthesis planning underscore its enduring scientific value. For researchers, understanding its stereochemical integrity and protection-deprotection strategies remains pivotal for innovation.